(1S,2S)-2-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: 2-[4-(oxan-2-yloxy)phenyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C15H18O4/c16-15(17)13-9-12(13)10-4-6-11(7-5-10)19-14-3-1-2-8-18-14/h4-7,12-14H,1-3,8-9H2,(H,16,17)
• InChI Key: FLOLSBFFDXNKJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2=CC=C(C=C2)C3CC3C(=O)O
• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol

Description

The compound "(1S,2S)-2-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)cyclopropane-1-carboxylic acid" features a cyclopropane ring core with a carboxylic acid group at position 1 and a 4-substituted phenyl group at position 2. The phenyl substituent is an ether-linked tetrahydro-2H-pyran-2-yl (THP) group, a common protecting group for alcohols in organic synthesis. The stereochemistry (1S,2S) confers rigidity and specific spatial orientation, which may influence interactions with biological targets or synthetic pathways.

Biological Activity

The compound (1S,2S)-2-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)cyclopropane-1-carboxylic acid is a cyclopropane carboxylic acid derivative that has garnered attention for its potential biological activities. This article synthesizes existing research findings, including in silico studies, biological evaluations, and structure-activity relationships.

Chemical Structure and Properties

The chemical formula of the compound is $C_{15}H_{21}O_3$, and it features a cyclopropane ring substituted with a phenyl group and a tetrahydro-2H-pyran moiety. The stereochemistry at the cyclopropane ring is crucial for its biological activity.

1. Inhibitory Effects on Ethylene Biosynthesis

Recent studies have highlighted the compound's potential as an inhibitor of 1-aminocyclopropane-1-carboxylate oxidase 2 (ACO2) , an enzyme involved in ethylene biosynthesis in plants. In silico docking studies revealed that the compound exhibits favorable binding interactions with ACO2, suggesting it may effectively modulate ethylene production.

Table 1: Docking Results for ACO2 Inhibition

Compound	ΔG (kcal/mol)	Binding Constant $K_b(M^{-1})$
(1S,2R)(E)-2-phenyl-cyclopropane-1-carboxylic acid	-6.5	$5.94\times 10^4$
(1S,2S)(E)-2-phenyl-cyclopropane-1-carboxylic acid	-6.2	$3.53\times 10^4$
Pyrazinoic acid	-5.3	$7.61\times 10^3$

The results indicate that the compound has comparable or superior binding affinity compared to established inhibitors like pyrazinoic acid, making it a promising candidate for further exploration in agricultural applications.

2. Antitumor Activity

In addition to its role in plant biology, compounds similar to (1S,2S)-2-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)cyclopropane-1-carboxylic acid have been evaluated for their antitumor properties. Studies have shown that derivatives of cyclopropanecarboxylic acids can inhibit the proliferation of various cancer cell lines without exhibiting significant cytotoxicity towards normal cells.

Case Study: Antitumor Evaluation

A study conducted on a series of phenylcyclopropane carboxamide derivatives indicated that these compounds effectively inhibited the proliferation of U937 human myeloid leukemia cells while maintaining low toxicity towards healthy cells. This suggests a selective mechanism of action that warrants further investigation.

Structure-Activity Relationships (SAR)

The biological activity of the compound is closely linked to its structural features. Variations in substituents on the cyclopropane ring and phenolic moiety significantly influence its interaction with biological targets.

Table 2: Structure-Activity Relationship Insights

Structural Feature	Effect on Activity
Tetrahydro-2H-pyran substitution	Enhances hydrophilicity and binding affinity
Stereochemistry at cyclopropane	Critical for optimal enzyme interaction
Presence of hydroxyl groups	Increases potential for hydrogen bonding with target enzymes

These insights underline the importance of careful design and synthesis of analogs to optimize biological activity.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below highlights key structural differences and inferred properties of the target compound and analogous cyclopropane derivatives:

Compound Name	Substituent on Phenyl Ring	Molecular Weight (g/mol)	Key Inferred Properties
(1S,2S)-2-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)cyclopropane-1-carboxylic acid	4-(THP-2-yl)oxy	~292.34*	Moderate lipophilicity (THP group), potential for controlled release via hydrolysis .
(1S,2S)-2-(4-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	4-CF₃	230.19	High lipophilicity, electron-withdrawing CF₃ group may enhance metabolic stability .
(1S,2S)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid	4-F	194.19	Balanced polarity; fluorine may improve bioavailability and binding affinity .
(1S,2S)-2-(2-Methylphenyl)cyclopropane-1-carboxylic acid	2-CH₃	190.23	Steric hindrance near ortho position; potential for altered stereoelectronic effects .
(1S,2S)-2-Phenylcyclopropane-1-carboxylic acid	Unsubstituted phenyl	162.19	Baseline compound; high rigidity, limited solubility in aqueous media .
(1R,2S)-2-(Hydroxymethyl)-1-phenylcyclopropane-1-carboxylic acid	Hydroxymethyl on cyclopropane	192.21	Increased polarity due to -OH; potential for hydrogen bonding .

*Calculated based on molecular formula C₁₆H₂₀O₄.

Functional Group Impact on Properties

• Tetrahydro-2H-pyran-2-yloxy Group : The THP group in the target compound introduces a bulky, oxygen-containing heterocycle. This may enhance solubility in organic solvents while reducing aqueous solubility compared to smaller substituents like -F or -CH₃. The ether linkage is hydrolytically stable under physiological conditions but can be cleaved under acidic or enzymatic conditions, enabling prodrug strategies .
• Trifluoromethyl (CF₃) Group : The electron-withdrawing CF₃ group in the trifluoromethyl derivative (CAS 201164-20-7) increases lipophilicity and resistance to oxidative metabolism, a common strategy in drug design to prolong half-life .
• Fluorine Substituent : The 4-fluoro derivative (CAS 515179-19-8) balances polarity and lipophilicity. Fluorine’s small size and electronegativity can enhance membrane permeability and target binding through dipole interactions .

Methodological Considerations in Compound Comparison

As noted in , compound similarity assessments rely on structural descriptors (e.g., substituent polarity, stereochemistry) and computational methods (e.g., Tanimoto coefficients). The THP-substituted compound’s similarity to other cyclopropanes depends on the weighting of functional groups versus core structure. For instance, it may cluster with ether-containing analogs but diverge from fluorinated derivatives in virtual screening .